Cas no 2088749-74-8 (Dapagliflozin Impurity 157)
Dapagliflozin Impurity 157 structure
Dapagliflozin Impurity 157
2088749-74-8
C21H25ClO7
424.872006177902
5667384
Dapagliflozin Impurity 157 Properties
Names and Identifiers
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- Dapagliflozin Impurity 157
- D-Glucose, 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-
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- MHCCOYDGAGOVAQ-PBASOCQRSA-N
- 1S/C21H25ClO7/c1-2-29-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)18(25)20(27)21(28)19(26)17(24)11-23/h3-8,10,17,19-21,23-24,26-28H,2,9,11H2,1H3/t17-,19-,20+,21+/m1/s1
- O=C(C1=CC=C(Cl)C(CC2=CC=C(OCC)C=C2)=C1)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
Experimental Properties
- 714.4±60.0 °C(Predicted)
- 11.73±0.20(Predicted)
- 1.379±0.06 g/cm3(Predicted)
Dapagliflozin Impurity 157 Suppliers
HU BEI YANG XIN YI YAO Technology Co., Ltd.
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XIONG LEI
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Dapagliflozin Impurity 157 Related Literature
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Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
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2. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
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A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
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Ren-Hau Lai Food Funct., 2010,1, 161-166
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Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
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Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
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Bingbing Lv,Yingwen Tang,Shiyun Lou,Yanling Xu,Shaomin Zhou J. Mater. Chem. C, 2016,4, 5416-5423
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Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
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